Cas no 85917-14-2 (5,10-Methylenetetrahydrofolate polyglutamate)

• Product Name: 5,10-Methylenetetrahydrofolate polyglutamate
• CAS No: 85917-14-2
• MF: C₅₅H₇₂N₁₄O₂₇
• MW: 1361.23779392242
• CID: 991197
• PubChem ID: 16131285
• Update Time: 2024-03-01

5,10-Methylenetetrahydrofolate polyglutamate Chemical and Physical Properties

Names and Identifiers

• 5,10-methylenetetrahydrofolate polyglutamate
• L-Glutamic acid, N-(N-(N-(N-(N-(N-(N-(N-(4-(3-amino-1,2,5,6,6a,7-hexahydro-1-oxoimidazo(1,5-f)pteridin-8(9H)-yl)benzoyl)-L-gamma-glutamyl)-L-gamma-glutamyl)-L-gamma-glutamyl)-L-gamma-glutamyl)-L-gamma-glutamyl)-L-gamma-glutamyl)-L-gamma-glutamyl)-
• 5,10-Methylenetetrahydrofolate polyglutamate

• Inchi： 1S/C55H72N14O27/c56-55-66-44-43(46(80)67-55)69-23-68(22-26(69)21-57-44)25-3-1-24(2-4-25)45(79)65-34(54(95)96)11-19-41(76)63-32(52(91)92)9-17-39(74)61-30(50(87)88)7-15-37(72)59-28(48(83)84)5-13-35(70)58-27(47(81)82)6-14-36(71)60-29(49(85)86)8-16-38(73)62-31(51(89)90)10-18-40(75)64-33(53(93)94)12-20-42(77)78/h1-4,26-34H,5-23H2,(H,58,70)(H,59,72)(H,60,71)(H,61,74)(H,62,73)(H,63,76)(H,64,75)(H,65,79)(H,77,78)(H,81,82)(H,83,84)(H,85,86)(H,87,88)(H,89,90)(H,91,92)(H,93,94)(H,95,96)(H4,56,57,66,67,80)/t26?,27-,28-,29-,30-,31-,32-,33-,34-/m0/s1
• InChI Key： CUTQASCZIUZESA-OMVOJPAWSA-N
• SMILES： O=C1C2=C(N=C(N)N1)NCC1CN(C3C=CC(C(N[C@H](C(=O)O)CCC(N[C@H](C(=O)O)CCC(N[C@H](C(=O)O)CCC(N[C@H](C(=O)O)CCC(N[C@H](C(=O)O)CCC(N[C@H](C(=O)O)CCC(N[C@H](C(=O)O)CCC(N[C@H](C(=O)O)CCC(=O)O)=O)=O)=O)=O)=O)=O)=O)=O)=CC=3)CN12

Computed Properties

• Exact Mass: 1360.46913308g/mol
• Monoisotopic Mass: 1360.46913308g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 31
• Heavy Atom Count: 96
• Rotatable Bond Count: 42
• Complexity: 3080
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 655
• XLogP3: -5.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives Tetrahydropteroic acids and derivatives